N-(4-methylbenzyl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C17H17NO3/c1-12-2-4-13(5-3-12)11-18-17(19)14-6-7-15-16(10-14)21-9-8-20-15/h2-7,10H,8-9,11H2,1H3,(H,18,19)
• InChI Key: NTRQIQZOLBKQLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C2=CC3=C(C=C2)OCCO3
• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol

Description

The description of a compound typically includes its molecular formula, structure, and the functional groups present. It may also include information about its physical appearance.

Synthesis Analysis

Synthesis analysis involves understanding the methods used to create the compound. This could involve various chemical reactions, catalysts, and conditions.

Molecular Structure Analysis

Molecular structure analysis involves techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the spatial arrangement of atoms in the molecule.

Chemical Reactions Analysis

This involves studying the reactions the compound undergoes. It includes understanding the reaction mechanisms, the products formed, and the conditions under which the reactions occur.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, and stability. Spectroscopic properties can also be studied using techniques like UV-Vis, IR, and NMR spectroscopy.

Scientific Research Applications

Biocatalysis and Green Synthesis

Beyond health, our compound has applications in chemistry:

• Enzymatic Synthesis : Researchers have used Trametes versicolor laccase to synthesize related compounds. .

Remember, scientific exploration is like a puzzle—each piece contributes to the bigger picture. Our compound, with its intriguing properties, awaits further investigation across these diverse fields! 🧪🔬

Sciacca, C., Cardullo, N., & Muccilli, V. (2023). 2,3-Bis((E)-4-hydroxybenzylidene)-N1,N4-bis(4-methylbenzyl)succinamide. Molbank, 2023(1), M1558. DOI: 10.3390/M1558

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This involves understanding how the compound interacts with biological systems.

Safety and Hazards

This involves understanding the toxicity, flammability, and environmental impact of the compound. Material safety data sheets (MSDS) often provide this information.

Future Directions

Future directions could involve potential applications of the compound, further reactions it could undergo, or modifications that could be made to its structure to enhance its properties.